Cas no 52116-01-5 (4-Oxazolecarbonyl chloride, 2-methyl-5-(2-phenylethyl)-)

• Product Name: 4-Oxazolecarbonyl chloride, 2-methyl-5-(2-phenylethyl)-
• CAS No: 52116-01-5
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 360594
• PubChem ID: 21417733
• Update Time: 2025-04-19

4-Oxazolecarbonyl chloride, 2-methyl-5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonyl chloride, 2-methyl-5-(2-phenylethyl)-
• 2-methyl-5-(2-phenylethyl)-1,3-oxazole-4-carbonyl chloride
• 2-methyl-5-phenethyl-4-oxazolecarbonyl chloride
• UCOWFSXIJMRPNS-UHFFFAOYSA-N
• DTXSID10613483
• 52116-01-5
• 2-Methyl-5-phenethyloxazole-4-carbonyl chloride
• SCHEMBL11747526

• Inchi： 1S/C13H12ClNO2/c1-9-15-12(13(14)16)11(17-9)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： UCOWFSXIJMRPNS-UHFFFAOYSA-N
• SMILES： ClC(C1=C(CCC2C=CC=CC=2)OC(C)=N1)=O

Computed Properties

• Exact Mass: 249.05576
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1